3-(3,4-dimethylphenoxy)-1-[(2R)-2-(1,2-oxazol-3-yl)pyrrolidin-1-yl]propan-1-one

• IUPAC Name: 3-(3,4-dimethylphenoxy)-1-[(2R)-2-(1,2-oxazol-3-yl)pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C18H22N2O3/c1-13-5-6-15(12-14(13)2)22-10-8-18(21)20-9-3-4-17(20)16-7-11-23-19-16/h5-7,11-12,17H,3-4,8-10H2,1-2H3/t17-/m1/s1
• InChI Key: MTILGPUMLMEVAA-QGZVFWFLSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCC(=O)N2CCCC2C3=NOC=C3)C
• Isomeric SMILES: CC1=C(C=C(C=C1)OCCC(=O)N2CCC[C@@H]2C3=NOC=C3)C
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

3-(3,4-dimethylphenoxy)-1-[(2R)-2-(1,2-oxazol-3-yl)pyrrolidin-1-yl]propan-1-one, also known as DMPPP, is a synthetic compound that has gained attention in the scientific community due to its potential use in research. DMPPP is a member of the cathinone family of compounds and is structurally similar to other psychoactive substances such as amphetamines and cathinones. In

Mechanism of Action

3-(3,4-dimethylphenoxy)-1-[(2R)-2-(1,2-oxazol-3-yl)pyrrolidin-1-yl]propan-1-one acts as a dopamine and norepinephrine reuptake inhibitor, meaning that it blocks the reuptake of these neurotransmitters in the brain. This results in an increase in the levels of dopamine and norepinephrine in the brain, leading to increased alertness, focus, and energy. This compound also has a weak affinity for the serotonin transporter, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects
This compound has been shown to have stimulant effects, including increased heart rate, blood pressure, and body temperature. It also increases the levels of dopamine and norepinephrine in the brain, leading to increased alertness, focus, and energy. This compound has been shown to have a lower potential for abuse and addiction compared to other psychoactive substances, such as amphetamines and cathinones.

Advantages and Limitations for Lab Experiments

3-(3,4-dimethylphenoxy)-1-[(2R)-2-(1,2-oxazol-3-yl)pyrrolidin-1-yl]propan-1-one has several advantages for use in lab experiments. It has a relatively low potential for abuse and addiction compared to other psychoactive substances, making it a safer option for researchers. It also has stimulant effects, which may be useful in studies investigating the effects of stimulants on the brain and behavior. However, this compound has limitations, including the need for specialized laboratory equipment and the potential for toxicity if not handled properly.

Future Directions

There are several future directions for research on 3-(3,4-dimethylphenoxy)-1-[(2R)-2-(1,2-oxazol-3-yl)pyrrolidin-1-yl]propan-1-one. One potential direction is investigating its potential as a treatment for ADHD. This compound may also have potential as a research tool for investigating the effects of stimulants on the brain and behavior. Further research is needed to understand its mechanism of action and potential long-term effects on the brain and body.

Synthesis Methods

3-(3,4-dimethylphenoxy)-1-[(2R)-2-(1,2-oxazol-3-yl)pyrrolidin-1-yl]propan-1-one can be synthesized using a variety of methods, including the condensation of 3,4-dimethylphenol with 2-amino-3-oxazolidinone, followed by reduction with sodium borohydride. Another method involves the reaction of 3,4-dimethylphenol with 2-amino-3-oxazolidinone in the presence of a Lewis acid catalyst, followed by reduction with lithium aluminum hydride. The synthesis of this compound requires specialized laboratory equipment and should only be performed by trained professionals.

Scientific Research Applications

3-(3,4-dimethylphenoxy)-1-[(2R)-2-(1,2-oxazol-3-yl)pyrrolidin-1-yl]propan-1-one has been used in scientific research to investigate its potential as a psychoactive substance. It has been shown to have stimulant properties and may have potential as a treatment for attention deficit hyperactivity disorder (ADHD). This compound has also been used in studies to investigate its effects on the central nervous system, including its potential for abuse and addiction.